Cas no 10605-43-3 (Benzene, 1,1'-ethenylidenebis[4-bromo-)
10605-43-3 structure
Product Name:Benzene, 1,1'-ethenylidenebis[4-bromo-
CAS No:10605-43-3
MF:C14H10Br2
MW:338.037202358246
CID:1169866
PubChem ID:13011344
Update Time:2025-04-20
Benzene, 1,1'-ethenylidenebis[4-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-(ethene-1,1-diyl)bis(bromobenzene)
- .1,1-bis(4-bromophenyl)ethene
- .1,1-bis-(4-bromo-phenyl)-ethene
- .1,1-bis(4-bromophenyl)ethylene
- .1,1-bis(p-bromophenyl)ethylene
- .4,4'-dibromophenylethylene
- 2,2-bis-(p-bromophenyl)ethylene
- 10605-43-3
- SCHEMBL5049280
- 1,1a(2)-Ethenylidenebis[4-bromobenzene]
- KSC-7-265
- KUC105806N
- 4,4'-dibromodiphenylethylene
- DTXSID201289320
- Benzene, 1,1'-ethenylidenebis[4-bromo-
-
- Inchi: 1S/C14H10Br2/c1-10(11-2-6-13(15)7-3-11)12-4-8-14(16)9-5-12/h2-9H,1H2
- InChI Key: BGSJPNSNYIXYBU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(=C)C1C=CC(=CC=1)Br
Computed Properties
- Exact Mass: 335.91500
- Monoisotopic Mass: 335.91493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 5.27310
Benzene, 1,1'-ethenylidenebis[4-bromo- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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